Cas no 65726-42-3 (2,2'-[(6-Chloro-1,3,5-triazine-2,4-diyl)bis(oxy)]bis(4,6-dimethoxy-1,3,5-triazine))

• Product Name: 2,2'-[(6-Chloro-1,3,5-triazine-2,4-diyl)bis(oxy)]bis(4,6-dimethoxy-1,3,5-triazine)
• CAS No: 65726-42-3
• MF: C₁₃H₁₂ClN₉O₆
• MW: 425.744079589844
• CID: 2794457
• PubChem ID: 12435855
• Update Time: 2025-04-21

2,2'-[(6-Chloro-1,3,5-triazine-2,4-diyl)bis(oxy)]bis(4,6-dimethoxy-1,3,5-triazine) Chemical and Physical Properties

Names and Identifiers

• DTXSID50498195
• 65726-42-3
• 2,2'-[(6-Chloro-1,3,5-triazine-2,4-diyl)bis(oxy)]bis(4,6-dimethoxy-1,3,5-triazine)

• Inchi： 1S/C13H12ClN9O6/c1-24-6-17-7(25-2)20-12(19-6)28-10-15-5(14)16-11(23-10)29-13-21-8(26-3)18-9(22-13)27-4/h1-4H3
• InChI Key： USGMJFPPMPAUKY-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NC(=N1)OC1N=C(N=C(N=1)OC)OC)OC1N=C(N=C(N=1)OC)OC

Computed Properties

• Exact Mass: 425.0599068Da
• Monoisotopic Mass: 425.0599068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 171Ų